Cas no 96423-39-1 (2-(3,5-Dichlorophenyl)hydrazinecarbothioamide)

• Product Name: 2-(3,5-Dichlorophenyl)hydrazinecarbothioamide
• CAS No: 96423-39-1
• MF: C₇H₇Cl₂N₃S
• MW: 236.121577501297
• MDL: MFCD03305525
• CID: 800282
• PubChem ID: 5153151
• Update Time: 2025-07-28

2-(3,5-Dichlorophenyl)hydrazinecarbothioamide Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarbothioamide,2-(3,5-dichlorophenyl)-
• (3,5-dichloroanilino)thiourea
• 3,5-DICHLOROPHENYL THIOSEMICARBAZIDE
• 96423-39-1
• 2-(3,5-Dichlorophenyl)hydrazine-1-carbothioamide
• 2-(3,5-Dichlorophenyl)hydrazinecarbothioamide
• CS-0321607
• AKOS005086079
• 2P-054
• [(3,5-dichlorophenyl)amino]thiourea
• MLS000541300
• SMR000126158
• 2-(3,5-dichlorophenyl)-1-hydrazinecarbothioamide
• MFCD03305525
• HMS2323J14
• Q27210801
• CHEMBL1427446
• DTXSID20408928
• CHEBI:122156

• MDL： MFCD03305525
• Inchi： 1S/C7H7Cl2N3S/c8-4-1-5(9)3-6(2-4)11-12-7(10)13/h1-3,11H,(H3,10,12,13)
• InChI Key： KJLLDURTKFHSJE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)NNC(N)=S)Cl

Computed Properties

• Exact Mass: 234.9737738g/mol
• Monoisotopic Mass: 234.9737738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 82.2Ų

Experimental Properties

• Density: 1.571
• Boiling Point: 342°C at 760 mmHg
• Flash Point: 160.6°C
• Refractive Index: 1.731

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes